![molecular formula C23H21NO3 B1192156 ALX-5670](/img/no-structure.png)
ALX-5670
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Overview
Description
ALX-5670 is a potent GlyT-2 antagonist.
Scientific Research Applications
High-Quality Videoconferencing for Research Collaboration : This paper discusses the development of a high-quality video conferencing system, named Adaptation Layer Translator (ALX), for interactive scientific collaboration, especially over wide area IP networks like Internet2. This tool could be relevant for facilitating remote research collaboration (Qiu, Kuhns, Cox, & Horn, 2002).
Autonomous Vehicle Guidance and Obstacle Avoidance : Research on an Autonomous Land Experimental Vehicle (ALX) demonstrates its capability for roadway following and obstacle detection using a vision system and range sensors. This might relate to technological applications in robotics and autonomous systems (Du, Schiller, Krantz, Shankwitz, & Donath, 1995).
Lipoxin Receptor ALX in Inflammatory Response : This paper provides insights into the ALX receptor, which activates through Lipoxin A4 (LXA4) and ATL, contributing to anti-inflammatory and pro-resolving signals in vivo. It could be relevant for understanding inflammatory processes and therapeutic targets (Chiang, Serhan, Dahlén, Drazen, Hay, Rovati, Shimizu, Yokomizo, & Brink, 2006).
DHX9 in RNA Processing and Alu Invasion : This study focuses on the role of DHX9 in addressing RNA processing defects caused by Alu element invasion in the human genome, which has implications for understanding genetic regulation and stability (Aktaş, Ilik, Maticzka, Bhardwaj, Rodrigues, Mittler, Manke, Backofen, & Akhtar, 2017).
ALX-0081 in Antiplatelet Drug Development : This paper reports on ALX-0081, a therapeutic protein that targets the gpIb-binding site of VWF, showing potential as an antithrombotic drug. It may not directly relate to ALX-5670, but offers insights into the development and efficacy of specific drug candidates (Ulrichts, Silence, Schoolmeester, De Jaegere, Rossenu, Roodt, Priem, Lauwereys, Casteels, Van Bockstaele, Verschueren, Stanssens, Baumeister, & Holz, 2011).
ALX and Zebrafish Neurodevelopment : This research on the alx gene in zebrafish discusses its role in marking ipsilateral descending excitatory interneurons involved in regulating spinal locomotor circuits, which might be relevant for neurodevelopmental studies (Kimura, Okamura, & Higashijima, 2006).
Properties
Molecular Formula |
C23H21NO3 |
---|---|
Molecular Weight |
359.43 |
IUPAC Name |
(2S,3R)-2-Amino-3-[-(9-phenyl-9H-fluoren-9-yl)oxy]butanoic acid |
InChI |
InChI=1S/C23H21NO3/c1-15(21(24)22(25)26)27-23(16-9-3-2-4-10-16)19-13-7-5-11-17(19)18-12-6-8-14-20(18)23/h2-15,21H,24H2,1H3,(H,25,26)/t15-,21+/m1/s1 |
InChI Key |
UAKOOHOTIDIERR-VFNWGFHPSA-N |
SMILES |
C[C@@H](OC1(C2=CC=CC=C2)C3=C(C4=C1C=CC=C4)C=CC=C3)[C@H](N)C(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ALX5670; ALX 5670; ALX-5670 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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